Cas no 2411219-64-0 (1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine)

• Product Name: 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine
• CAS No: 2411219-64-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5356001
• Update Time: 2025-06-08

1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine Chemical and Physical Properties

Names and Identifiers

• Z3991661644
• 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine
• 1-cyclobutyl-2-[(3,4-dihydro-1H-2-benzopyran-7-yloxy)methyl]aziridine

• Inchi： 1S/C16H21NO2/c1-2-14(3-1)17-9-15(17)11-19-16-5-4-12-6-7-18-10-13(12)8-16/h4-5,8,14-15H,1-3,6-7,9-11H2
• InChI Key： VIECZYPKXPFXJP-UHFFFAOYSA-N
• SMILES： O(C1C=CC2CCOCC=2C=1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 21.5

Additional information on 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine

1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine: An Emerging Compound in Chemical and Pharmaceutical Research

1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine (CAS No. 2411219-64-0) is a novel compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of aziridines, which are three-membered heterocyclic compounds containing a nitrogen atom. The presence of a cyclobutyl group and a 3,4-dihydroisochromene moiety adds to its complexity and versatility, making it a subject of interest for both academic and industrial researchers.

The cyclobutyl group in 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine contributes to the compound's overall stability and conformational flexibility. Cyclobutyl derivatives are known for their ability to influence the pharmacological properties of molecules, often enhancing their bioavailability and metabolic stability. This characteristic makes the compound a promising candidate for drug development, particularly in the design of new therapeutic agents.

The 3,4-dihydroisochromene moiety is another key structural feature of this compound. Isochromenes are a class of heterocyclic compounds that have been extensively studied for their biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of this moiety in 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine suggests that it may exhibit similar biological activities, making it a valuable target for further investigation.

The aziridine ring is a highly reactive functional group that can undergo various chemical transformations, such as ring-opening reactions with nucleophiles. This reactivity has been exploited in the synthesis of complex organic molecules and the development of new materials. In the context of pharmaceutical research, aziridines are often used as prodrugs or as intermediates in the synthesis of biologically active compounds. The aziridine ring in 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine provides an additional layer of functionalization potential, enhancing its utility in synthetic chemistry.

Recent studies have explored the synthetic routes to produce 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine. One notable approach involves the use of transition-metal-catalyzed reactions to construct the cyclobutyl and 3,4-dihydroisochromene moieties efficiently. These methods have shown high yields and selectivity, making them suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical application in various industries.

In terms of biological activity, preliminary studies have indicated that 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine exhibits promising anti-inflammatory properties. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Furthermore, research has also explored the antioxidant properties of 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The potential anticancer activity of 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine has also been investigated. In vitro experiments using cancer cell lines have demonstrated that the compound can induce apoptosis (programmed cell death) and inhibit cell proliferation. These findings suggest that it may have utility as an anticancer agent or as a lead compound for further drug development.

In addition to its biological activities, 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine has also been studied for its potential applications in materials science. The unique combination of its structural features makes it suitable for use in the development of new polymers and materials with enhanced mechanical properties and thermal stability. These materials could find applications in various industries, including electronics and aerospace.

The future research directions for 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine are diverse and promising. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Additionally, clinical trials will be essential to evaluate its safety and efficacy in human subjects. The multidisciplinary approach involving synthetic chemistry, pharmacology, materials science, and clinical research will be crucial in realizing the full potential of this compound.

In conclusion, 1-Cyclobutyl-2-(3,4-dihydro-1H-isochromen-7-yloxymethyl)aziridine (CAS No. 2411219-64-0) is a versatile compound with significant potential across multiple fields. Its unique structural features and promising biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.